Cas no 77478-75-2 (Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-)
77478-75-2 structure
Product Name:Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-
CAS No:77478-75-2
MF:C15H11N3O2
MW:265.266742944717
CID:536006
PubChem ID:135623070
Update Time:2025-04-19
Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-
- N-(4-oxo-1H-quinazolin-2-yl)benzamide
- DTXSID60504099
- UKLZQDAUNTVSLQ-UHFFFAOYSA-N
- CHEMBL119437
- SCHEMBL9728941
- 77478-75-2
- N-(1,4-Dihydro-4-oxo-2-quinazolinyl)benzamide
- N-(4-Oxo-1,4-dihydroquinazolin-2-yl)benzamide
-
- Inchi: 1S/C15H11N3O2/c19-13(10-6-2-1-3-7-10)17-15-16-12-9-5-4-8-11(12)14(20)18-15/h1-9H,(H2,16,17,18,19,20)
- InChI Key: UKLZQDAUNTVSLQ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N=C(NC(C2C=CC=CC=2)=O)N1
Computed Properties
- Exact Mass: 265.08523
- Monoisotopic Mass: 265.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 70.56
Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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